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Compound of Interest

Compound Name: 3-lodo-1-propanol

Cat. No.: B1294970

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of 3-lodo-1-propanol, a versatile building block in organic
synthesis. Adherence to these procedures is critical for minimizing risks and ensuring the
integrity of your research.

Physicochemical and Hazard Profile

Understanding the properties of 3-lodo-1-propanol is the first step in safe handling. Key
guantitative data is summarized below for quick reference.

Property Value

Molecular Formula CsH7IO

Molecular Weight 185.99 g/mol [1][2][3][4]

Density 1.942 g/mL at 25 °C[2][5]

Boiling Point 115 °C at 38 mmHg[1][2]

Flash Point >110 °C (>230 °F) - closed cup[5]
Storage Temperature 2-8°C[2][5]
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Hazard Summary: 3-lodo-1-propanol is classified as harmful if swallowed, in contact with skin,
or if inhaled.[3] It is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[3]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling 3-lodo-1-
propanol. The following table outlines the required PPE.

Body Part Required PPE

Eyes/Face Wear chemical safety goggles and a face shield.

Wear suitable protective clothing and chemical-
Skin resistant gloves (e.g., nitrile rubber).[5]

Immediately change contaminated clothing.

Use a NIOSH-approved respirator with an

appropriate cartridge (e.g., type ABEK) when
Respiratory working in a well-ventilated area or under a

fume hood. If vapors or aerosols are generated,

a respirator is required.

Operational and Disposal Plan: A Step-by-Step
Workflow

To ensure a safe and compliant workflow, from receiving the chemical to its ultimate disposal,
the following procedural steps must be followed.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-1-propanol
https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://www.benchchem.com/product/b1294970?utm_src=pdf-body
https://www.chembk.com/en/chem/3-IODO-1-PROPANOL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE Verify Fume Hood Functionality

Prpceed to Handling

Handlin

Storg if not for immediate use

For immediate use

ing & Disposal

Dispose of Waste via
Approved Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-lodo-1-propanol.
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Procedural Steps:
e Preparation:

o Before handling, all personnel must don the appropriate PPE as specified in the table
above.

o Ensure that the chemical fume hood is functioning correctly.

e Handling:

[e]

Upon receipt, visually inspect the container for any signs of damage or leaks.

o

Store the chemical in a tightly closed container in a well-ventilated, designated, and locked
area at 2-8°C.[2]

o

All handling, including weighing and dispensing, must be conducted within a certified
chemical fume hood to minimize inhalation exposure.

o

Avoid the generation of vapors and aerosols.

[¢]

Do not eat, drink, or smoke when using this product.

e Spill Management:

[e]

In the event of a spill, evacuate the area.

o

For small spills, absorb the material with an inert, non-combustible absorbent material
(e.g., vermiculite, sand).

o

Collect the absorbed material and place it in a sealed container for disposal.

[¢]

Ventilate the area and wash the spill site after material pickup is complete.

e Disposal:

o All waste materials, including empty containers and contaminated PPE, must be disposed
of in accordance with local, state, and federal regulations.
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o Do not mix 3-lodo-1-propanol waste with other chemical waste streams.
o Handle uncleaned containers as you would the product itself.

By implementing these safety protocols, you can significantly mitigate the risks associated with
handling 3-lodo-1-propanol, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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